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Mebeverine Clinical Trial Outcomes with Rome Criteria

Study &
Diagnostic
Criteria

Patient Population &
Trial Design

Key Efficacy Outcomes
Safety &
Tolerability

Multinational
Observational
Study (Rome III)
[1]

n=607; IBS mixed

subtypes;
Prospective

observational;
Mebeverine (135 mg

TDS or 200 mg BD)
for 8 weeks [1].

Quality of Life (IBS-QOL):
Significant improvement from
baseline at Week 4 (+11.8 points)

and Week 8 (+24.3 points; p <
0.001). The improvement exceeded

the threshold for a meaningful
clinical response [1].

Favorable safety

profile confirmed
[1].

RCT vs.
Drotaverine
(Rome III) [2]

n=200; IBS mixed
subtypes;

Randomized, double-
blind; Mebeverine

135 mg TDS for 4
weeks [2].

Pain Severity: Significant reduction
from baseline (46.1% reduction by

Week 4). Comparison: Drotaverine
showed a superior reduction in pain

severity (74%) and frequency from
Day 3 onward [2].

Not emphasized;
both treatments

were well-tolerated
in the study context

[2].

Systematic
Review (Rome I-

22 studies (19 RCTs);
Review of literature

Abdominal Pain: 6 of 22 studies
reported significant pain reduction

Adverse events
were rare and
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Study &
Diagnostic
Criteria

Patient Population &
Trial Design

Key Efficacy Outcomes
Safety &
Tolerability

IV) [3] from 1965-2021 [3]. (p <0.05 to p <0.001). Improvement

also seen in bowel habits,
distension, and stool consistency.

Global Improvement: Some older
studies in the review did not show

significant improvement over
placebo [3].

comparable to IBS

symptoms,
indicating a good

safety profile [3].

Detailed Experimental Methodologies

For researchers designing clinical trials, the methodologies from these studies provide a robust framework.

Patient Diagnosis and Enrollment: The most consistent feature in modern trials is the use of
standardized Rome III criteria for patient diagnosis [1] [2]. Studies typically include all IBS subtypes

(IBS-C, IBS-D, IBS-M) and use a 1-2 week "run-in" period where all IBS-specific medications are
stopped to establish a reliable baseline [2].

Intervention and Dosing: Common regimens include:
Mebeverine 135 mg three times daily (TDS) [2].

Mebeverine 200 mg twice daily (BD), a sustained-release formulation shown to be
therapeutically equivalent to the 135 mg TDS regimen [4] [1].

Outcome Measurement: Trials use a combination of patient-reported outcome (PRO) tools:
IBS-Symptom Severity Scale (IBS-SSS): Assesses abdominal pain, distension, bowel habits,

and life interference. A reduction of ≥50 points is considered clinically meaningful [5] [2].
IBS-Quality of Life (IBS-QOL) Measure: A 34-item questionnaire where an increase of ≥10.2

points indicates a minimal important response, and ≥14 points indicates a meaningful clinical
response [1].

Visual Analogue Scale (VAS) or Pain Severity Scale (PSS): Used for daily tracking of
abdominal pain [2].

Study Blinding: High-quality studies are double-blinded, using identical-looking capsules to
maintain the blinding of both participants and investigators [2].
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Mebeverine is classified as a musculotropic antispasmodic. It acts directly on the smooth muscle of the

gastrointestinal tract, relieving spasms without affecting normal gut motility. Its action is distinct from

anticholinergic agents, which explains its low incidence of typical side effects like dry mouth or blurred

vision [3] [5] [2].

The following diagram illustrates the drug's primary mechanism and a potential novel research pathway

identified through computational repurposing screens.

Primary Mechanism (IBS) Investigational Pathway (e.g., Viral Infection)
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Interpretation of Clinical Data and Further Research
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Efficacy in Modern Context: Evidence confirms that mebeverine improves IBS symptoms and

quality of life, particularly in abdominal pain and overall well-being. Its favorable safety profile makes it
a viable first-line option [3] [1].

Placebo Response: The significant placebo effect common in IBS trials may influence outcomes. An
older meta-analysis concluded that while mebeverine was well-tolerated, its global efficacy over

placebo was not statistically significant, highlighting the challenge of demonstrating drug-placebo
differences in IBS [6].

Comparative Effectiveness: Head-to-head trials suggest that other antispasmodics like drotaverine
may provide faster and greater pain relief [2]. Furthermore, a fixed-dose combination of mebeverine

with chlordiazepoxide has shown effectiveness, indicating a benefit in patients with comorbid anxiety
[5].

Novel Research Directions: In silico studies have identified mebeverine as a potential Functional
Inhibitor of Acid Sphingomyelinase (FIASMA). This suggests a possible repurposing for viral

infections like COVID-19, though this remains a computational prediction requiring clinical validation
[7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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